Cas no 1258651-59-0 (2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid)

2-{3-(3-Chlorophenyl)methoxyphenyl}acetic acid is a chlorinated phenylacetic acid derivative characterized by its unique structural motif, combining a methoxyphenyl and chlorophenyl group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) substituents enhances its utility in fine chemical synthesis, enabling selective functionalization. Its acetic acid moiety further allows for derivatization into esters, amides, or other carboxylate-based analogs. The compound’s well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the design of receptor-targeted ligands or enzyme inhibitors.
2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid structure
1258651-59-0 structure
Product Name:2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid
CAS No:1258651-59-0
MF:
MW:
CID:4582993
Update Time:2025-10-30

2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid

2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid Pricemore >>

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Additional information on 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid

Research Brief on 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid (CAS: 1258651-59-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid (CAS: 1258651-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. Recent studies have explored its synthesis, pharmacokinetics, and biological activity, positioning it as a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid via a multi-step organic reaction, highlighting its scalability for industrial production. The study also reported its inhibitory effects on cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Molecular docking simulations further revealed strong binding affinity to the COX-2 active site, corroborating experimental findings.

Another pivotal study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role as a modulator of PPARγ (Peroxisome Proliferator-Activated Receptor Gamma). The research team observed that 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid exhibited selective agonism, which could be leveraged for metabolic disorder treatments, such as type 2 diabetes. The study emphasized the compound's low cytotoxicity in vitro, making it a viable lead for further optimization.

Recent advancements in analytical techniques, such as LC-MS and NMR spectroscopy, have enabled precise characterization of this compound's stability and degradation profiles under physiological conditions. A 2024 preprint on ChemRxiv detailed its metabolic pathways in human liver microsomes, identifying key metabolites and suggesting strategies to enhance its bioavailability through structural modifications.

Industry reports from 2024 indicate that several pharmaceutical companies have filed patents covering derivatives of 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid, targeting indications like chronic pain and autoimmune diseases. Collaborative efforts between academia and biotech firms are underway to advance these molecules into preclinical trials, with preliminary data showing favorable safety profiles.

In conclusion, 2-{3-(3-chlorophenyl)methoxyphenyl}acetic acid represents a versatile scaffold in drug discovery, with demonstrated efficacy in multiple therapeutic areas. Future research should focus on clinical translation, formulation development, and mechanistic studies to unlock its full potential. This compound exemplifies the intersection of synthetic chemistry and biological innovation, offering a roadmap for next-generation therapeutics.

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